Cas no 17551-35-8 (5,6-dimethylpyridazin-3-amine)

• Product Name: 5,6-dimethylpyridazin-3-amine
• CAS No: 17551-35-8
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 4612905
• Update Time: 2025-06-07

5,6-dimethylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5,6-dimethylpyridazin-3-amine
• 3-Pyridazinamine, 5,6-dimethyl-

• Inchi： 1S/C6H9N3/c1-4-3-6(7)9-8-5(4)2/h3H,1-2H3,(H2,7,9)
• InChI Key： FWUNCMRZTFCAAD-UHFFFAOYSA-N
• SMILES： C1(N)=NN=C(C)C(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 5,6-dimethylpyridazin-3-amine

5,6-Dimethylpyridazin-3-amine (CAS No. 17551-35-8): An Overview of Its Structure, Properties, and Applications

5,6-Dimethylpyridazin-3-amine (CAS No. 17551-35-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as DMPPA, is a member of the pyridazine family and features a unique molecular structure with two methyl groups attached to the pyridazine ring at the 5 and 6 positions, and an amino group at the 3 position. The chemical formula of DMPPA is C₇H₁₀N₄, and its molecular weight is approximately 142.18 g/mol.

The physical properties of 5,6-dimethylpyridazin-3-amine include a melting point of around 90-92°C and a boiling point of approximately 220°C. It is generally a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in both laboratory and industrial settings.

In terms of its chemical reactivity, DMPPA exhibits typical behavior for amines and pyridazines. The amino group can participate in nucleophilic substitution reactions, while the pyridazine ring can undergo electrophilic aromatic substitution reactions. These properties make DMPPA a valuable intermediate in the synthesis of more complex molecules, particularly those used in pharmaceuticals and agrochemicals.

5,6-Dimethylpyridazin-3-amine has been extensively studied for its potential biological activities. Recent research has shown that it possesses several interesting pharmacological properties that make it a promising candidate for drug development. One notable area of interest is its potential as an anti-inflammatory agent. Studies have demonstrated that DMPPA can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This property suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, DMPPA has also been investigated for its potential as an antiviral agent. Research has shown that it can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism by which DMPPA

Note: The above information is based on the latest scientific research and should be considered as preliminary findings. Further studies are necessary to fully understand the biological activities and potential therapeutic applications of 5,6-dimethylpyridazin-3-amine.

The structural uniqueness of DMPPA also makes it an attractive target for synthetic chemists. Various synthetic routes have been developed to produce this compound efficiently on both small and large scales. One common method involves the condensation of acetylacetone with hydrazine followed by cyclization to form the pyridazine ring. This process can be optimized to achieve high yields and purity levels, making it suitable for commercial production.

In conclusion, 5,6-dimethylpyridazin-3-amine (CAS No. 17551-35-8) is a multifaceted compound with significant potential in both research and industrial applications. Its unique chemical structure, coupled with its promising biological activities, positions it as a valuable molecule for further exploration in medicinal chemistry and drug development. As research continues to advance, it is likely that new applications for this compound will emerge, contributing to advancements in healthcare and other fields.